Cas no 120800-06-8 (5-acetyl-3-chloro-2(1H)-Pyridinone)

• Product Name: 5-acetyl-3-chloro-2(1H)-Pyridinone
• CAS No: 120800-06-8
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 1101855
• PubChem ID: 14418767
• Update Time: 2025-04-20

5-acetyl-3-chloro-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-3-chloro-2(1H)-Pyridinone
• 5-Acetyl-3-chloropyridin-2(1H)-one
• 120800-06-8
• SOJWAGXQQQIIAU-UHFFFAOYSA-N
• SCHEMBL9195960
• AB84068
• 2-hydroxy-3-chloro-5-acetylpyridine
• 1-(5-CHLORO-6-HYDROXYPYRIDIN-3-YL)ETHANONE

• Inchi： 1S/C7H6ClNO2/c1-4(10)5-2-6(8)7(11)9-3-5/h2-3H,1H3,(H,9,11)
• InChI Key： SOJWAGXQQQIIAU-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų